Cas no 7462-35-3 (2-phenyl-1,3,2-oxazaborolidine)

• Product Name: 2-phenyl-1,3,2-oxazaborolidine
• CAS No: 7462-35-3
• MF: C₈H₁₀BNO
• MW: 146.982101917267
• CID: 979513
• PubChem ID: 344919
• Update Time: 2025-04-19

2-phenyl-1,3,2-oxazaborolidine Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1,3,2-oxazaborolidine
• 2-phenyl-[1,3,2]oxazaborolidine
• 2-Phenyl-1,3,2-oxazaborolan
• AC1L81NP
• NSC402075
• SureCN5853550
• 7462-35-3
• AMY1062
• DTXSID00322810
• NSC-402075
• SCHEMBL5853550

• Inchi： 1S/C8H10BNO/c1-2-4-8(5-3-1)9-10-6-7-11-9/h1-5,10H,6-7H2
• InChI Key： JIJDVODVARDNHE-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2)NCC1

Computed Properties

• Exact Mass: 146.0892
• Monoisotopic Mass: 147.0855441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26
• LogP: 0.33040